Cas no 120244-96-4 (tert-butyl N-[(3-chloro-4,5-dihydro-1,2-oxazol-5-yl)methyl]carbamate)

• Product Name: tert-butyl N-[(3-chloro-4,5-dihydro-1,2-oxazol-5-yl)methyl]carbamate
• CAS No: 120244-96-4
• MF: C₉H₁₅ClN₂O₃
• MW: 234.680001497269
• CID: 5944329
• PubChem ID: 14159861
• Update Time: 2025-10-19

tert-butyl N-[(3-chloro-4,5-dihydro-1,2-oxazol-5-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(3-chloro-4,5-dihydro-1,2-oxazol-5-yl)methyl]carbamate
• EN300-7189469
• SCHEMBL9825924
• 120244-96-4

• Inchi： 1S/C9H15ClN2O3/c1-9(2,3)14-8(13)11-5-6-4-7(10)12-15-6/h6H,4-5H2,1-3H3,(H,11,13)
• InChI Key： QHBODQYVMVZYSL-UHFFFAOYSA-N
• SMILES： ClC1CC(CNC(=O)OC(C)(C)C)ON=1

Computed Properties

• Exact Mass: 234.0771200g/mol
• Monoisotopic Mass: 234.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.9Ų

Additional information on tert-butyl N-[(3-chloro-4,5-dihydro-1,2-oxazol-5-yl)methyl]carbamate

Comprehensive Overview of tert-butyl N-[(3-chloro-4,5-dihydro-1,2-oxazol-5-yl)methyl]carbamate (CAS No. 120244-96-4)

tert-butyl N-[(3-chloro-4,5-dihydro-1,2-oxazol-5-yl)methyl]carbamate, with the CAS number 120244-96-4, is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of carbamates, which are known for their versatility in synthetic chemistry. The presence of a tert-butyl group and a chloro-substituted oxazole ring in its structure makes it a valuable intermediate for designing bioactive molecules. Researchers often explore its potential in drug discovery, particularly for targeting enzymes or receptors in metabolic pathways.

In recent years, the demand for high-purity intermediates like tert-butyl N-[(3-chloro-4,5-dihydro-1,2-oxazol-5-yl)methyl]carbamate has surged due to advancements in precision medicine and green chemistry. A common query among scientists is: "What are the synthetic routes for this compound?" or "How does its stability compare to analogous carbamates?" These questions reflect the growing interest in optimizing synthesis protocols and understanding its physicochemical properties. The compound’s chloro-oxazole moiety is particularly noteworthy, as it contributes to its reactivity in cross-coupling reactions, a hot topic in catalysis research.

From an SEO perspective, keywords such as "tert-butyl carbamate derivatives", "CAS 120244-96-4 applications", and "oxazole-based intermediates" are frequently searched in academic and industrial databases. This aligns with trends in AI-driven drug design, where researchers leverage computational tools to predict the behavior of such compounds. Notably, the compound’s molecular weight (C9H15ClN2O3) and solubility profiles are critical for formulation scientists, making it a subject of studies on drug delivery systems.

The safety and handling of tert-butyl N-[(3-chloro-4,5-dihydro-1,2-oxazol-5-yl)methyl]carbamate are also frequently discussed. While it is not classified as hazardous under standard regulations, proper laboratory practices are essential. Users often search for "storage conditions for carbamates" or "compatibility with common reagents", highlighting the need for detailed technical documentation. Its stability under ambient temperatures and compatibility with anhydrous solvents are key advantages for industrial-scale applications.

In the context of intellectual property, patents involving this compound often focus on its use in heterocyclic chemistry or as a building block for kinase inhibitors. This connects to broader discussions on patent landscapes in medicinal chemistry, where derivatives of oxazole and carbamate are prominent. Analytical techniques like HPLC and NMR are routinely employed to characterize its purity, addressing another common search query: "How to validate the purity of CAS 120244-96-4?"

Looking ahead, the role of tert-butyl N-[(3-chloro-4,5-dihydro-1,2-oxazol-5-yl)methyl]carbamate in sustainable chemistry is gaining traction. With the rise of biocatalysis and flow chemistry, researchers are investigating eco-friendly synthesis methods. This aligns with global trends toward reducing carbon footprints in chemical manufacturing. Its potential in crop protection formulations also ties into the agrochemical sector’s focus on low-residue pesticides.

In summary, tert-butyl N-[(3-chloro-4,5-dihydro-1,2-oxazol-5-yl)methyl]carbamate (CAS 120244-96-4) is a multifaceted compound with significant relevance in modern chemistry. Its structural features and applications resonate with current research priorities, from drug development to environmental sustainability. By addressing frequently asked questions and integrating trending topics like AI in chemistry, this overview aims to serve as a authoritative resource for professionals and enthusiasts alike.